Cas no 2228556-93-0 (tert-butyl 3-methyl-4-(piperidin-4-yl)piperidine-1-carboxylate)

• Product Name: tert-butyl 3-methyl-4-(piperidin-4-yl)piperidine-1-carboxylate
• CAS No: 2228556-93-0
• MF: C₁₆H₃₀N₂O₂
• MW: 282.421604633331
• CID: 5798109
• PubChem ID: 165965169
• Update Time: 2025-06-08

tert-butyl 3-methyl-4-(piperidin-4-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-methyl-4-(piperidin-4-yl)piperidine-1-carboxylate
• 2228556-93-0
• EN300-1903505

• Inchi： 1S/C16H30N2O2/c1-12-11-18(15(19)20-16(2,3)4)10-7-14(12)13-5-8-17-9-6-13/h12-14,17H,5-11H2,1-4H3
• InChI Key： HCIKNWUSIOKECN-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(C(C)C1)C1CCNCC1)=O

Computed Properties

• Exact Mass: 282.230728204g/mol
• Monoisotopic Mass: 282.230728204g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 41.6Ų

Additional information on tert-butyl 3-methyl-4-(piperidin-4-yl)piperidine-1-carboxylate

Introduction to Tert-butyl 3-methyl-4-(piperidin-4-yl)piperidine-1-carboxylate (CAS No. 2228556-93-0)

Tert-butyl 3-methyl-4-(piperidin-4-yl)piperidine-1-carboxylate, with the chemical formula C₁₄H₂₃NO₂, is a compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound is characterized by its tert-butyl group, which contributes to its stability and reactivity, and its piperidine moiety, which is known for its role in enhancing the bioavailability and pharmacological activity of various therapeutic agents.

The CAS number 2228556-93-0 provides a unique identifier for this compound, ensuring precise referencing in scientific literature and patents. The presence of both methyl and piperidin-4-yl substituents in the molecular structure suggests potential applications in the synthesis of complex molecules, particularly in drug development. The carboxylate group at the end of the molecule further enhances its versatility, allowing for various chemical modifications that can tailor its pharmacokinetic and pharmacodynamic properties.

In recent years, there has been a growing interest in the development of novel piperidine-based compounds due to their broad spectrum of biological activities. Piperidine derivatives have been extensively studied for their potential as intermediates in the synthesis of antiviral, anticancer, and anti-inflammatory drugs. The specific arrangement of atoms in Tert-butyl 3-methyl-4-(piperidin-4-yl)piperidine-1-carboxylate makes it a promising candidate for further investigation in these areas.

One of the most compelling aspects of this compound is its potential role in modulating neurotransmitter systems. The piperidin-4-yl group is particularly noteworthy, as it is commonly found in many psychoactive drugs that target serotonin, dopamine, and norepinephrine receptors. By leveraging this structural feature, researchers aim to develop new compounds that can interact with these receptors in a more selective and potent manner. This could lead to the discovery of novel treatments for neurological disorders such as depression, anxiety, and Parkinson's disease.

The tert-butyl group in the molecule also plays a crucial role in determining its physicochemical properties. This bulky substituent can influence solubility, metabolic stability, and binding affinity. In drug design, such structural elements are carefully considered to optimize pharmacokinetic profiles. For instance, the tert-butyl group can enhance lipophilicity, making the compound more suitable for oral administration or improving its penetration across biological membranes.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of complex molecules like Tert-butyl 3-methyl-4-(piperidin-4-yl)piperidine-1-carboxylate with greater accuracy. Molecular docking studies have shown that this compound can bind effectively to various biological targets, including enzymes and receptors involved in disease pathways. These simulations provide valuable insights into potential drug interactions and help guide experimental designs.

The synthesis of Tert-butyl 3-methyl-4-(piperidin-4-yl)piperidine-1-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. Key steps include nucleophilic substitution reactions, elimination processes, and protection-deprotection strategies to ensure high yield and purity. The use of advanced synthetic techniques has improved the efficiency of these processes, making it feasible to produce larger quantities of the compound for research purposes.

In conclusion, Tert-butyl 3-methyl-4-(piperidin-4-yl)piperidine-1-carboxylate represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a versatile intermediate for developing novel therapeutic agents. The combination of computational studies and traditional synthetic methods continues to drive innovation in this field. As research progresses, this compound is expected to play a crucial role in addressing unmet medical needs across various therapeutic areas.